Cas no 2034320-50-6 (1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide
• CAS No: 2034320-50-6
• MF: C₁₅H₂₀N₄O₄S₂
• MW: 384.473700523376
• CID: 5550419
• Update Time: 2025-07-19

1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methylsulfonyl-N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]piperidine-4-carboxamide
• 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide

• Inchi： 1S/C15H20N4O4S2/c1-25(22,23)19-6-2-11(3-7-19)13(20)16-5-8-18-10-17-14-12(15(18)21)4-9-24-14/h4,9-11H,2-3,5-8H2,1H3,(H,16,20)
• InChI Key： YOYKSEVAJMKTLI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCCN2C=NC3SC=CC=3C2=O)=O)CC1

Additional information on 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide

Comprehensive Analysis of 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide (CAS No. 2034320-50-6)

The compound 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide, with the CAS number 2034320-50-6, is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of a thieno[2,3-d]pyrimidin-4-one core and a piperidine-4-carboxamide moiety, linked via a methanesulfonyl group. Such structural complexity makes it a promising candidate for targeting various biological pathways, particularly in oncology and inflammation research.

Recent studies have highlighted the potential of thieno[2,3-d]pyrimidine derivatives as kinase inhibitors, which are crucial in modulating cell signaling pathways. The presence of the 4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl group in this compound suggests its ability to interact with ATP-binding sites of kinases, a mechanism often exploited in cancer therapeutics. Additionally, the piperidine-4-carboxamide fragment enhances its solubility and bioavailability, addressing one of the key challenges in drug development.

In the context of current research trends, 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide aligns with the growing demand for targeted therapies and precision medicine. Researchers are increasingly focusing on compounds that can selectively inhibit specific enzymes or receptors while minimizing off-target effects. This molecule's structural features position it as a potential lead compound for such applications, particularly in diseases like rheumatoid arthritis and certain cancers where kinase dysregulation is prevalent.

From a synthetic chemistry perspective, the preparation of CAS No. 2034320-50-6 involves multi-step organic transformations, including amide coupling and sulfonylation reactions. The methanesulfonyl group, in particular, is introduced to improve metabolic stability and pharmacokinetic properties. These synthetic strategies are often discussed in forums and publications related to medicinal chemistry optimization, making this compound a subject of interest for both academic and industrial researchers.

The pharmacological profile of 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide is still under investigation, but preliminary data suggest its potential as a multi-kinase inhibitor. This aligns with the broader trend of developing polypharmacology agents that can simultaneously target multiple pathways involved in complex diseases. Such compounds are particularly relevant in oncology, where resistance to single-target therapies remains a significant challenge.

Another area of interest is the compound's potential application in neurodegenerative diseases. Recent searches and publications indicate a rising curiosity about kinase inhibitors in conditions like Alzheimer's and Parkinson's diseases. The thieno[2,3-d]pyrimidine scaffold has shown promise in modulating neuroinflammatory pathways, which could open new avenues for this molecule beyond its initial indications.

In summary, 1-methanesulfonyl-N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)piperidine-4-carboxamide (CAS No. 2034320-50-6) represents a compelling case study in modern drug discovery. Its intricate structure, combined with its potential therapeutic applications, makes it a molecule worth watching in the coming years. As research progresses, we anticipate more insights into its mechanism of action and clinical potential, further solidifying its place in the ever-evolving landscape of small-molecule therapeutics.